N-(3-chloro-2-methylphenyl)-2-[5-(4-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-2-[5-(4-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide
• InChI: InChI=1S/C18H16ClN3O2/c1-11-6-8-13(9-7-11)18-21-16(22-24-18)10-17(23)20-15-5-3-4-14(19)12(15)2/h3-9H,10H2,1-2H3,(H,20,23)
• InChI Key: LJKVVTFYEYESMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=NO2)CC(=O)NC3=C(C(=CC=C3)Cl)C
• Molecular Formula: C18H16ClN3O2
• Molecular Weight: 341.8 g/mol

Description

N-(3-chloro-2-methylphenyl)-2-[5-(4-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is commonly referred to as CMPOA, and it has been shown to have a range of interesting properties that make it useful in a variety of different contexts.

Mechanism of Action

The mechanism of action of CMPOA is not fully understood, but it is thought to involve the binding of the compound to specific proteins in the body. This binding is highly selective, and it is thought to be mediated by the unique chemical structure of the compound.
Biochemical and Physiological Effects:
The biochemical and physiological effects of CMPOA are still being studied, but it is thought that the compound may have a range of interesting properties that make it useful in a variety of different contexts. For example, CMPOA has been shown to have anti-inflammatory properties, which could make it useful in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CMPOA in lab experiments is its highly selective binding to specific proteins. This makes it useful for studying the function of these proteins in a variety of different contexts. However, there are also some limitations to using CMPOA in lab experiments, such as its relatively high cost and the need for specialized equipment and expertise to work with the compound.

Future Directions

There are many potential future directions for research on CMPOA. Some of the most promising areas of research include the development of new methods for synthesizing the compound, the identification of new proteins that can be targeted by CMPOA, and the development of new applications for the compound in scientific research.

Synthesis Methods

The synthesis of CMPOA typically involves the reaction of 3-chloro-2-methylbenzoic acid with hydrazine hydrate, followed by the reaction of the resulting hydrazide with 4-methylphenyl isocyanate. The final step in the synthesis process is the acetylation of the resulting product with acetic anhydride. The resulting compound is then purified through a series of recrystallization steps to yield the final product.

Scientific Research Applications

CMPOA has been studied extensively for its potential applications in scientific research. One of the most promising areas of research involves the use of CMPOA as a tool for studying the function of certain proteins in the body. CMPOA has been shown to bind to specific proteins in a highly selective manner, which makes it useful for studying the function of these proteins in a variety of different contexts.